Cas no 57439-27-7 (Pyridinium,2-[2-[4-(diethylamino)phenyl]ethenyl]-1-ethyl-, iodide (1:1))

• Product Name: Pyridinium,2-[2-[4-(diethylamino)phenyl]ethenyl]-1-ethyl-, iodide (1:1)
• CAS No: 57439-27-7
• MF: C₁₉H₂₅IN₂
• MW: 408.319677114487
• CID: 367963
• PubChem ID: 6453485
• Update Time: 2025-04-19

Pyridinium,2-[2-[4-(diethylamino)phenyl]ethenyl]-1-ethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,2-[2-[4-(diethylamino)phenyl]ethenyl]-1-ethyl-, iodide (1:1)
• 2-[2-[4-(diethylamino)phenyl]vinyl]-1-ethylpyridinium iodide
• N,N-diethyl-4-[2-(1-ethylpyridin-1-ium-2-yl)ethenyl]aniline,iodide
• 2-(2-(4-(Diethylamino)phenyl)vinyl)-1-ethylpyridinium iodide
• 2-{(E)-2-[4-(diethylamino)phenyl]ethenyl}-1-ethylpyridinium iodide
• Pyridinium, 2-(2-(4-(diethylamino)phenyl)ethenyl)-1-ethyl-, iodide
• (E)-2-(4-(diethylamino)styryl)-1-ethylpyridinium iodide
• 57439-27-7
• EINECS 260-736-5
• SCHEMBL7024143
• NS00053256
• 2-(p-Dimethylaminostyryl)pyridylethyl iodide

• Inchi： 1S/C19H25N2.HI/c1-4-20(5-2)19-14-11-17(12-15-19)10-13-18-9-7-8-16-21(18)6-3;/h7-16H,4-6H2,1-3H3;1H/q+1;/p-1
• InChI Key： WZHBDOPQGWBNEU-UHFFFAOYSA-M
• SMILES： [I-].N(CC)(CC)C1C=CC(/C=C/C2C=CC=C[N+]=2CC)=CC=1

Computed Properties

• Exact Mass: 382.9102
• Monoisotopic Mass: 408.10625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.1Ų

Experimental Properties

• PSA: 7.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes